Cas no 2193066-77-0 (3-(1H-1,2,3,4-tetrazol-1-yl)propane-1-sulfonyl chloride)

• Product Name: 3-(1H-1,2,3,4-tetrazol-1-yl)propane-1-sulfonyl chloride
• CAS No: 2193066-77-0
• MF: C₄H₇ClN₄O₂S
• MW: 210.641977548599
• CID: 6454965
• PubChem ID: 137951884
• Update Time: 2025-05-19

3-(1H-1,2,3,4-tetrazol-1-yl)propane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(1H-1,2,3,4-tetrazol-1-yl)propane-1-sulfonyl chloride
• 1H-Tetrazole-1-propanesulfonyl chloride

• Inchi： 1S/C4H7ClN4O2S/c5-12(10,11)3-1-2-9-4-6-7-8-9/h4H,1-3H2
• InChI Key： VNRWYQNOZMNHAY-UHFFFAOYSA-N
• SMILES： N1(CCCS(Cl)(=O)=O)C=NN=N1

Additional information on 3-(1H-1,2,3,4-tetrazol-1-yl)propane-1-sulfonyl chloride

Introduction to 3-(1H-1,2,3,4-tetrazol-1-yl)propane-1-sulfonyl chloride (CAS No. 2193066-77-0)

3-(1H-1,2,3,4-tetrazol-1-yl)propane-1-sulfonyl chloride is a highly versatile sulfonamide derivative that has garnered significant attention in the field of medicinal chemistry and drug development. This compound, identified by its CAS number 2193066-77-0, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, combining a tetrazole moiety with a propane-1-sulfonyl chloride group, make it a valuable building block for designing novel therapeutic agents. The sulfonamide functionality is particularly important in medicinal chemistry due to its ability to enhance binding affinity and metabolic stability in drug candidates.

The tetrazole ring is a heterocyclic compound known for its broad spectrum of biological activities. It has been extensively studied for its pharmacological properties, including antimicrobial, antiviral, and anti-inflammatory effects. The incorporation of the tetrazole moiety into 3-(1H-1,2,3,4-tetrazol-1-yl)propane-1-sulfonyl chloride imparts additional biological potential, making it a promising candidate for further exploration in drug discovery. Recent studies have highlighted the role of tetrazole derivatives in modulating enzyme activity and interacting with biological targets, which could be leveraged for the development of new therapeutic strategies.

On the other hand, the propane-1-sulfonyl chloride group introduces a reactive sulfonyl chloride moiety, which is commonly used in organic synthesis for the introduction of sulfonamides. This reactivity allows for further functionalization and modification of the compound, enabling the creation of diverse chemical libraries. The sulfonamide group itself is a well-established pharmacophore in drug design, known for its ability to improve oral bioavailability and target specificity. By combining these two functional groups, 3-(1H-1,2,3,4-tetrazol-1-yl)propane-1-sulfonyl chloride offers a unique platform for exploring novel drug candidates with enhanced pharmacological properties.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising scaffolds for drug development. The structural features of 3-(1H-1,2,3,4-tetrazol-1-yl)propane-1-sulfonyl chloride make it an attractive candidate for virtual screening and molecular docking studies. These computational approaches have been instrumental in understanding the interactions between this compound and biological targets, providing insights into its potential therapeutic applications. For instance, studies have shown that tetrazole derivatives can interact with enzymes and receptors involved in inflammatory pathways, suggesting their potential use in treating chronic inflammatory diseases.

The synthesis of 3-(1H-1,2,3,4-tetrazol-1-yl)propane-1-sulfonyl chloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The presence of the sulfonyl chloride group necessitates handling under controlled conditions to prevent unwanted side reactions. However, recent improvements in synthetic methodologies have made it possible to achieve efficient and scalable production of this compound. These advancements are crucial for supporting preclinical and clinical studies aimed at evaluating the efficacy and safety of derivatives derived from this scaffold.

In addition to its pharmaceutical applications, 3-(1H-1,2,3,4-tetrazol-1-yl)propane-1-sulfonyl chloride has shown promise in material science and chemical research. Its unique structural properties make it suitable for developing novel materials with enhanced functionality. For example, researchers have explored its use in creating polymers with tailored properties for applications in biomedicine and electronics. The ability to modify the sulfonamide group further extends its utility in designing materials with specific characteristics such as biodegradability or conductivity.

The growing interest in tetrazole derivatives has led to numerous patents and publications detailing their synthesis and applications. Companies specializing in fine chemicals have started offering 3-(1H-1,2,3,4-tetrazol-1-y l)propane - 1 - sulfonyl chloride as a research chemical， catering to the needs of academic institutions and pharmaceutical companies. This accessibility has accelerated research efforts and facilitated the discovery of new derivatives with improved pharmacological profiles.

Future research directions may focus on exploring the potential of 3-( 1 H - 12 , 32 , 34 - tetrazol - 11 - y l ) propane - 12 - sulfonyl chloride as an intermediate for developing treatments against emerging diseases or rare conditions. The flexibility offered by its structure allows for extensive modifications， enabling researchers to tailor its properties for specific therapeutic needs。 Additionally， investigating its behavior under different physiological conditions could provide valuable insights into its potential as a lead compound or prodrug.

The integration of traditional synthetic chemistry with modern biotechnological approaches may also open new avenues for utilizing CAS No 2193066 -77 -0。 Techniques such as enzymatic catalysis or flow chemistry could enhance the efficiency of its synthesis， making it more cost-effective and environmentally friendly。 These innovations would not only benefit academic research but also contribute to industrial-scale production， ensuring a steady supply for pharmaceutical applications.

In conclusion， 3-( 11 H - 12 ,32 ,34 - tetrazol -11 - y l ) propane -12 - sulfonylchloride (CAS No .2193066 .77 .0) is a multifaceted compound with significant potential in medicinal chemistry， material science，and beyond。 Its unique structural features， combining a tetrazole moiety with a sulfonyl chloride group， make it a valuable intermediate for designing novel bioactive molecules。 Recent advancements in synthetic methodologies and computational chemistry have further enhanced its utility， paving the way for exciting developments in drug discovery and material science。